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Compound of Interest

Compound Name: Tosylmethyl isocyanide

Cat. No.: B139359 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Tosylmethyl isocyanide (TosMIC), a versatile but hazardous reagent.

Adherence to these procedural steps is critical for safe operational use and disposal.

Tosylmethyl isocyanide is a stable, colorless, and practically odorless solid.[1] However, it is

toxic if swallowed, inhaled, or absorbed through the skin and can cause irritation to the skin,

eyes, and respiratory tract.[1][2] A significant hazard is that it can be metabolized in the body to

cyanide, which may lead to severe health effects, including headache, dizziness, convulsions,

and potentially death.[1][2]

Personal Protective Equipment (PPE)
When handling Tosylmethyl isocyanide, a comprehensive PPE strategy is non-negotiable.

The following table summarizes the required protective gear.
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PPE Category Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

approved standards. A face

shield should also be used.[3]

[4]

Protects against splashes and

dust formation that can cause

eye irritation.[2]

Skin Protection

Wear fire/flame resistant and

impervious clothing.[3] Handle

with gloves inspected prior to

use, using proper glove

removal technique.[4]

Prevents skin contact, as the

chemical is toxic upon

absorption through the skin.[2]

[5][6]

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator with a

particle filter (type N100 US or

P3 EN 143).[4] In case of

inadequate ventilation, wear a

NIOSH/MSHA or European

Standard EN 149 approved

full-facepiece airline respirator

in positive pressure mode.[2]

[3]

Protects against inhalation of

the toxic dust.[2][5][6]

Operational Plan: Step-by-Step Handling Protocol
Engineering Controls: All work with Tosylmethyl isocyanide must be conducted in a well-

ventilated area, preferably within a chemical fume hood.[7][8] An eyewash station and a safety

shower must be readily accessible.[2]

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is worn correctly. Obtain and read

all safety instructions.[3]
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Dispensing: Avoid the formation of dust and aerosols.[4] Use non-sparking tools.[3] Keep the

container tightly closed when not in use.[2]

During Use: Do not eat, drink, or smoke when using this product.[3][5] Avoid contact with

skin, eyes, and clothing.[2] Prevent fire caused by electrostatic discharge.[3]

Post-Handling: Wash hands and any exposed skin thoroughly after handling.[5][7]

Contaminated clothing should be removed immediately and washed before reuse.[5]

Emergency Procedures
In the event of exposure, immediate action is critical.

Exposure Route First-Aid Measures

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing.[3][5] If breathing is

difficult, give oxygen. Do not use mouth-to-

mouth resuscitation.[2][7] Seek immediate

medical attention.[3][7]

Skin Contact

Immediately flush skin with plenty of soap and

water for at least 15 minutes while removing all

contaminated clothing.[2][5] Seek immediate

medical attention.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[2] Seek medical

attention.[7]

Ingestion

Do NOT induce vomiting.[2][7] If the person is

conscious and alert, rinse their mouth and have

them drink 2-4 cupfuls of milk or water.[2] Seek

immediate medical help.[3]

Note to Physician: This substance may be metabolized to cyanide in the body. It is advisable to

have a cyanide antidote kit on hand when working with this compound.[2]
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Disposal Plan
All waste materials must be handled as hazardous waste.

Unused Product: Offer surplus and non-recyclable solutions to a licensed disposal company.

[4]

Waste Disposal: Dissolve or mix the material with a combustible solvent and burn in a

chemical incinerator equipped with an afterburner and scrubber.[4][9]

Containers: Do not mix with other waste. Handle uncleaned containers as you would the

product itself.[4]

Regulations: Dispose of contents and container in accordance with all applicable local, state,

and federal regulations.[3][5]

Physical and Chemical Properties
Property Value

Molecular Formula C₉H₉NO₂S[5]

Molecular Weight 195.24 g/mol [5]

Appearance Slightly yellow crystalline powder[2]

Melting Point 109-115 °C[5]

Solubility Insoluble in water[5]

Storage Temperature 2 - 8 °C[4]

Experimental Workflow for Handling Tosylmethyl
Isocyanide
The following diagram illustrates the standard operating procedure for safely handling

Tosylmethyl isocyanide from receipt to disposal.
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Workflow for Handling Tosylmethyl Isocyanide
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Caption: Safe handling workflow for Tosylmethyl isocyanide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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